Cas no 1795442-37-3 (3-[3-(benzenesulfonyl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one)

• Product Name: 3-[3-(benzenesulfonyl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one
• CAS No: 1795442-37-3
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 5368513
• Update Time: 2025-10-28

3-[3-(benzenesulfonyl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-3-[[3-(phenylsulfonyl)-1-pyrrolidinyl]carbonyl]-2(1H)-pyridinone
• 3-[3-(benzenesulfonyl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one

• Inchi： 1S/C17H18N2O4S/c1-18-10-5-8-15(16(18)20)17(21)19-11-9-14(12-19)24(22,23)13-6-3-2-4-7-13/h2-8,10,14H,9,11-12H2,1H3
• InChI Key： XDDCMBQHQSQNPG-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=CC=C1C(N1CCC(S(C2=CC=CC=C2)(=O)=O)C1)=O

Experimental Properties

• Density: 1.369±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 665.5±55.0 °C(Predicted)
• pka: -1.73±0.62(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-[3-(benzenesulfonyl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one

Introduction to the Compound CAS No. 1795442-37-3: 3-[3-(Benzenesulfonyl)Pyrrolidine-1-Carbonyl]-1-Methyl-1,2-Dihydropyridin-2-One

The compound with CAS No. 1795442-37-3, known as 3-[3-(benzenesulfonyl)pyrrolidine-1-carbonyl]-1-methyl-1,2-dihydropyridin-2-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines elements of both aromatic and non-aromatic systems, making it a valuable subject for research in drug design and material science.

The molecular structure of this compound is characterized by a benzenesulfonyl group attached to a pyrrolidine ring, which is further connected to a dihydropyridine moiety. This combination of functional groups provides the molecule with versatile reactivity and potential applications in various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel pharmaceutical agents.

One of the key features of this compound is its ability to undergo a range of transformations under different reaction conditions. For instance, the presence of the benzenesulfonyl group makes it amenable to nucleophilic substitution reactions, while the dihydropyridine ring can participate in cycloaddition reactions. These properties have been exploited in recent research to synthesize derivatives with enhanced bioavailability and efficacy.

In terms of synthesis, the compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of modern catalytic techniques has significantly improved the yield and purity of this compound, making it more accessible for large-scale production and research purposes.

The application of this compound extends beyond traditional chemical synthesis. Recent advancements have demonstrated its potential as a building block in the construction of advanced materials, such as polymer-based composites and nanomaterials. Its unique electronic properties make it an ideal candidate for applications in optoelectronics and sensors.

Moreover, the compound has shown promise in biological systems. Preclinical studies have indicated that it exhibits selective binding to certain proteins, suggesting its potential as a lead compound for drug discovery programs targeting specific therapeutic areas such as cancer and neurodegenerative diseases.

In conclusion, CAS No. 1795442-37-3 represents a versatile and valuable molecule with wide-ranging applications in chemistry and biology. Its unique structure and reactivity continue to inspire innovative research directions, underscoring its importance as a key player in modern chemical science.